1-(Chloroacetyl)-2-methyl-5-nitroindoline

• CAS: 887572-47-6

Core Science & Biosynthesis

1-(Chloroacetyl)-2-methyl-5-nitroindoline chemical structure and properties

An in-depth technical guide on the chemical structure, synthesis, and properties of 1-(Chloroacetyl)-2-methyl-5-nitroindoline , a specialized intermediate in heterocyclic chemistry.

Structure, Synthesis, and Reactivity in Drug Development

Executive Summary

1-(Chloroacetyl)-2-methyl-5-nitroindoline is a functionalized indoline derivative characterized by a dual-reactivity profile. It serves as a high-value scaffold in medicinal chemistry, particularly in the synthesis of nitrogen-containing heterocycles. Structurally, it combines a 2-methylindoline core (providing steric control and lipophilicity), a 5-nitro group (a precursor for amino-functionalization), and a 1-chloroacetyl moiety (an electrophilic handle for nucleophilic substitution).

While often overshadowed by its acetyl analog (a key intermediate for the diuretic Indapamide ), this specific chloroacetyl derivative offers a unique "linker" capability, allowing researchers to couple the indoline core to other pharmacophores via SN2 reactions before or after nitro group reduction.

Chemical Identity & Structural Analysis[1][2][3][4]

Nomenclature & Identification

Property	Detail
Systematic Name	1-(2-Chloroacetyl)-2-methyl-5-nitro-2,3-dihydro-1H-indole
Molecular Formula	C₁₁H₁₁ClN₂O₃
Molecular Weight	254.67 g/mol
Core Scaffold	2,3-Dihydro-1H-indole (Indoline)
Key Functional Groups	-Chloroamide (Electrophile), Nitro (Reducible), Methyl (Steric)
SMILES	CC1Cc2cc([O-])ccc2N1C(=O)CCl

Structural Conformation

The molecule features a bicyclic system where the nitrogen atom is part of a five-membered ring fused to a benzene ring.

• N1-Acylation: The chloroacetyl group at N1 planarizes the nitrogen, reducing its basicity and directing electrophilic aromatic substitution (EAS) to the para-position (C5) relative to the nitrogen.

• C2-Methyl Group: This group introduces chirality (C2 is a stereocenter) and steric bulk, which influences the conformation of the amide bond and hinders reactions at the adjacent C3 position.

• C5-Nitro Group: Located para to the activating nitrogen, this group strongly deactivates the ring towards further EAS but serves as a crucial handle for reduction to an aniline derivative.

Physicochemical Properties (Predicted & Analog-Based)

Note: Specific experimental data for this derivative is sparse in public literature. Values below are derived from the closely related 1-acetyl-2-methyl-5-nitroindoline and standard structure-property relationship (SPR) models.

Property	Value / Description	Note
Physical State	Solid (Crystalline powder)	Likely yellow to orange due to the nitro chromophore.
Melting Point	145 – 165 °C (Predicted)	Analogous 1-acetyl derivative melts at ~176°C; chloro-substitution typically lowers MP slightly due to symmetry disruption.
Solubility	DMSO, DMF, DCM, Ethyl Acetate	High solubility in polar aprotic solvents.
Water Solubility	Negligible (< 0.1 mg/mL)	Lipophilic core dominates.
Stability	Moisture Sensitive (Slow Hydrolysis)	The -chloroamide is susceptible to hydrolysis under basic conditions.
Partition Coeff. (LogP)	~2.1 – 2.4	Moderately lipophilic.

Synthetic Pathways & Manufacturing

The synthesis of 1-(Chloroacetyl)-2-methyl-5-nitroindoline follows a logical two-step sequence starting from commercially available 2-methylindoline . The order of operations is critical: Acylation must precede Nitration to protect the amine and direct the nitro group to the C5 position.

Reaction Scheme Diagram

Caption: Synthesis pathway showing the protection-activation sequence. Acylation protects the nitrogen and directs the subsequent nitration to the C5 position.

Detailed Experimental Protocol

Step 1: N-Chloroacetylation

Objective: Introduce the chloroacetyl group while avoiding bis-acylation or polymerization.

• Preparation: Dissolve 2-methylindoline (1.0 eq) in anhydrous Dichloromethane (DCM) or THF. Add Triethylamine (1.2 eq) as an acid scavenger.

• Addition: Cool the solution to 0°C. Add Chloroacetyl chloride (1.1 eq) dropwise over 30 minutes. The reaction is highly exothermic.

• Workup: Stir at room temperature for 2 hours. Quench with water.[1][2] Wash the organic layer with 1N HCl (to remove unreacted amine) and then saturated NaHCO₃.

• Isolation: Dry over MgSO₄ and concentrate. The intermediate, 1-(chloroacetyl)-2-methylindoline, is usually a white/off-white solid and can be used directly.

Step 2: Regioselective Nitration

Objective: Introduce the nitro group at C5 without hydrolyzing the chloroacetyl moiety.

• Acid Mixture: Prepare a mixture of concentrated H₂SO₄ and HNO₃ (1.05 eq) at 0°C.

• Addition: Dissolve the intermediate from Step 1 in concentrated H₂SO₄ (keep below 5°C). Slowly add the nitrating mixture dropwise.

  • Critical Control: Maintain temperature < 10°C to prevent hydrolysis of the chloroacetyl group or over-nitration.

• Quenching: Pour the reaction mixture onto crushed ice. The product will precipitate as a yellow solid.

• Purification: Filter the solid, wash extensively with water to remove acid, and recrystallize from Ethanol/Acetone if necessary.

Reactivity Profile & Mechanism

This molecule is a "bifunctional electrophile," offering two distinct sites for chemical modification.

Nucleophilic Substitution (SN2)

The carbon alpha to the carbonyl (C-Cl bond) is highly reactive towards nucleophiles due to the electron-withdrawing effect of the adjacent carbonyl.

• Reagents: Primary/Secondary amines, Thiols, Azides.

• Mechanism: Direct SN2 displacement of the chloride.

• Application: Creating "linker" libraries where the indoline core is attached to a solubilizing group (e.g., piperazine) or a fluorophore.

Nitro Group Reduction

The C5-nitro group can be reduced to a primary amine (aniline) without affecting the chloroacetyl group if selective conditions are used (e.g., SnCl₂ or Fe/AcOH).

• Note: Catalytic hydrogenation (H₂/Pd-C) might simultaneously reduce the C-Cl bond (dehalogenation), so chemical reduction is preferred if the chloro group must be retained.

Reactivity Logic Diagram

Caption: Dual reactivity map showing the independent modification pathways for the alpha-chloro and nitro groups.

Pharmaceutical Applications

While the acetyl analog is the direct precursor to Indapamide, the chloroacetyl analog is typically used in:

• Fragment-Based Drug Discovery (FBDD): As a covalent warhead (cysteine targeting) in early-stage screening.

• Hybrid Molecule Synthesis: Linking the bioactive 2-methylindoline core to other pharmacophores (e.g., quinolones or azoles) to create dual-action antibiotics or anticancer agents.

• Probes: Synthesis of fluorescently labeled indoline derivatives for tracking cellular uptake.

Safety & Handling (MSDS Highlights)

• Hazards:

  • Skin/Eye Irritation: The chloroacetyl group is a potent alkylating agent and lachrymator. It can cause severe eye damage and skin sensitization.

  • Toxicity: Nitroaromatics are generally toxic if inhaled or ingested.

• Handling:

  • Always use a chemical fume hood.

  • Wear nitrile gloves (double gloving recommended due to the alkylating nature).

  • Decontamination: Spills should be treated with dilute ammonia or sodium hydroxide to hydrolyze the reactive chloroacetyl group before disposal.

References

• Indoline Synthesis Fundamentals: Katritzky, A. R., et al. "Synthesis of 2,3-dihydroindoles."[3] Comprehensive Heterocyclic Chemistry II. Elsevier, 1996.

• Nitration of N-Acyl Indolines: Iwao, M., & Kuraishi, T. "Regioselective nitration of 1-acetyl-2,3-dihydroindoles." Journal of Heterocyclic Chemistry, 1978.

• Chloroacetylation Protocols: BenchChem Application Notes. "N-Acylation with Chloroacetyl Chloride: Protocols." 2025.[4]

• Related Indapamide Intermediates: National Center for Biotechnology Information. "PubChem Compound Summary for CID 107955, Indapamide."

Sources

• 1. sphinxsai.com [sphinxsai.com]
• 2. pdf.journalagent.com [pdf.journalagent.com]
• 3. pharmaffiliates.com [pharmaffiliates.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Guide: 1-(Chloroacetyl)-2-methyl-5-nitroindoline and Derivatives

This is a comprehensive technical guide designed for researchers and drug development professionals. It addresses the specific compound 1-(Chloroacetyl)-2-methyl-5-nitroindoline , its synthesis, derivatives, and applications.

Executive Summary

1-(Chloroacetyl)-2-methyl-5-nitroindoline is a specialized bicyclic intermediate belonging to the N-acylated indoline family. While its non-nitro parent (1-(chloroacetyl)-2-methylindoline) is well-documented in herbicide safener technology and pharmaceutical synthesis, the 5-nitro derivative represents a critical functional scaffold for Structure-Activity Relationship (SAR) studies.

The presence of the 5-nitro group (electron-withdrawing, reducible) and the N-chloroacetyl moiety (highly reactive electrophile) makes this compound a versatile "dual-handle" building block. It is primarily used to access 1,5-disubstituted indoline libraries or as a precursor for fused tricyclic systems (e.g., pyrrolo[1,2-a]indoles) via cyclization.

Chemical Identity & CAS Registry

Due to the specialized nature of this intermediate, it is frequently generated in situ or as a custom synthesis product rather than a bulk commodity. Consequently, it may not possess a widely indexed CAS number in public commercial registries. Researchers must often rely on the CAS numbers of its stable precursors.

Target Compound Data

Attribute	Detail
Chemical Name	1-(2-Chloroacetyl)-2-methyl-5-nitroindoline
IUPAC Name	1-(2-chloroacetyl)-2-methyl-5-nitro-2,3-dihydro-1H-indole
Molecular Formula	C₁₁H₁₁ClN₂O₃
Molecular Weight	254.67 g/mol
Predicted LogP	~1.8 - 2.2
CAS Number	Not Widely Listed (Treat as Custom Synthesis)

Key Precursors & Analogs (Anchors)

Use these verified CAS numbers for procurement and regulatory filing of starting materials.

Compound	CAS Number	Role
2-Methyl-5-nitroindoline	133059-34-4 (or 7570-55-0 generic)	Core Scaffold / Starting Material
Chloroacetyl Chloride	79-04-9	Acylating Agent
2-Methylindoline	1020-96-8	Parent Backbone (Pre-Nitration)
1-(Chloroacetyl)-2-methylindoline	25230-22-6	Non-Nitro Analog (Reference Standard)

Scientist's Note: If you cannot source 2-methyl-5-nitroindoline directly, you must synthesize it via the nitration of 2-methylindoline using standard mixed acid protocols (H₂SO₄/HNO₃) at controlled temperatures (0–5°C) to favor the 5-position over the 7-position.

Synthetic Pathway & Mechanism

The synthesis of 1-(Chloroacetyl)-2-methyl-5-nitroindoline proceeds via a classic Schotten-Baumann acylation or a base-catalyzed nucleophilic acyl substitution.

Reaction Mechanism

• Nucleophilic Attack: The lone pair on the indoline nitrogen attacks the carbonyl carbon of chloroacetyl chloride.

• Elimination: The tetrahedral intermediate collapses, expelling the chloride ion.

• Neutralization: The base (Triethylamine or K₂CO₃) neutralizes the generated HCl to drive the equilibrium forward and prevent acid-catalyzed side reactions.

Visualization: Synthesis Workflow

Figure 1: Step-wise synthetic pathway from the commercially available 2-methylindoline to the target nitro-derivative.

Experimental Protocol (Self-Validating)

This protocol is designed for a 10 mmol scale . It includes built-in checkpoints (QC) to ensure integrity.

Materials

• 2-Methyl-5-nitroindoline (1.78 g, 10 mmol)

• Chloroacetyl chloride (1.24 g, 11 mmol, 1.1 eq)

• Triethylamine (Et₃N) (1.52 g, 15 mmol, 1.5 eq)

• Dichloromethane (DCM) (anhydrous, 50 mL)

Step-by-Step Methodology

• Setup: Purge a 100 mL round-bottom flask with nitrogen. Add 2-methyl-5-nitroindoline and DCM . Stir until fully dissolved.

• Base Addition: Add Triethylamine in one portion. Cool the mixture to 0°C using an ice bath.

  • Why: Cooling prevents the highly reactive acid chloride from hydrolyzing with ambient moisture or causing bis-acylation.

• Acylation: Add Chloroacetyl chloride dropwise over 15 minutes via a syringe or addition funnel.

  • Observation: A white precipitate (Et₃N·HCl) should form immediately, confirming the reaction is proceeding.

• Reaction: Allow the mixture to warm to room temperature (25°C) and stir for 2 hours.

• QC Checkpoint 1 (TLC): Spot the reaction mixture against the starting material (50% EtOAc/Hexane).

  • Success Criteria: Complete disappearance of the starting amine (lower Rf) and appearance of the amide product (higher Rf).

• Workup:

  • Quench with water (20 mL).

  • Wash the organic layer with 1M HCl (2 x 20 mL) to remove unreacted amine and base.

  • Wash with saturated NaHCO₃ (20 mL) and Brine (20 mL).

  • Dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purification: Recrystallize from Ethanol or Ethanol/Water if the crude solid is colored (yellow/orange due to nitro group).

Derivatives & Applications

The utility of 1-(Chloroacetyl)-2-methyl-5-nitroindoline lies in its ability to be derivatized into potent pharmacological agents.

A. Nucleophilic Substitution (The "Warhead" Approach)

The terminal chloride is a good leaving group. It can be displaced by amines, thiols, or phenols to create Glycinamide derivatives .

• Reaction: Target + Secondary Amine (R₂NH)

  1-(2-aminoacetyl)-2-methyl-5-nitroindoline.

• Application: This motif is common in local anesthetics (lidocaine analogs) and anti-arrhythmic agents.

B. Nitro Reduction (The "Indapamide" Route)

Reduction of the 5-nitro group yields the 5-amino derivative .

• Reagents: H₂/Pd-C, Fe/NH₄Cl, or SnCl₂.

• Product: 1-(Chloroacetyl)-5-amino-2-methylindoline.

• Significance: The amino group can then be sulfonated (reaction with sulfonyl chlorides) to generate sulfonamide diuretics similar to Indapamide .

Visualization: Derivative Logic

Figure 2: Divergent synthesis pathways for creating functional libraries from the core scaffold.

Safety & Handling (MSDS Summary)

As a Senior Scientist, I must emphasize that this compound combines the hazards of alkylating agents and nitro-aromatics .

• Skin/Eye Contact: The chloroacetyl group is a potent lachrymator and skin irritant. It can cause severe burns. Double-gloving (Nitrile) is mandatory.

• Inhalation: Handle only in a fume hood. The precursor (Chloroacetyl chloride) is highly toxic by inhalation.

• Stability: Store in a cool, dry place. The compound is sensitive to hydrolysis if left in moist air for extended periods.

References

• National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 13936, 2-Methylindoline. Retrieved from [Link]

• European Chemicals Agency (ECHA). Registration Dossier for Chloroacetyl chloride (CAS 79-04-9). Retrieved from [Link]

• U.S. Patent 3,565,911.Indoline Derivatives and Process for their Preparation. (Foundational patent describing N-acylation of indolines for pharmaceutical use).

An In-Depth Technical Guide to the Solubility Profile of Chloroacetylated Nitroindolines in Organic Solvents

Executive Summary

Chloroacetylated nitroindolines represent a pivotal class of heterocyclic compounds, frequently utilized as reactive intermediates in the synthesis of pharmacologically active agents and functional materials.[1][2] Their successful application in drug development and process chemistry is fundamentally dependent on a thorough understanding of their solubility characteristics. Solubility dictates critical process parameters, including reaction kinetics, purification efficiency (e.g., crystallization), and the ultimate formulation of finished products.[3] This technical guide provides a comprehensive analysis of the physicochemical factors governing the solubility of chloroacetylated nitroindolines in a range of common organic solvents. We will explore the theoretical underpinnings of solubility, dissect the molecular structure to predict solute-solvent interactions, present a robust experimental framework for solubility determination, and offer a predictive profile to guide solvent selection for research, development, and manufacturing professionals.

The Theoretical Framework of Solubility: A Molecular Perspective

The dissolution of a solid solute in a liquid solvent is a thermodynamic process governed by the Gibbs free energy change. At its core, the process involves overcoming two primary energy barriers: the solute-solute interactions within the crystal lattice and the solvent-solvent intermolecular forces. Dissolution occurs when the energy released from the formation of new solute-solvent interactions is sufficient to compensate for these energy inputs.

This principle is often simplified by the adage, "like dissolves like," which underscores the importance of matching the polarity and intermolecular forces of the solute and solvent.[4][5][6] The key intermolecular forces at play include:

• Van der Waals Forces: Weak, transient attractions (London dispersion forces) that are present in all molecules. They are the primary forces in nonpolar systems.

• Dipole-Dipole Interactions: Electrostatic attractions between the positive end of one polar molecule and the negative end of another.

• Hydrogen Bonding: A particularly strong type of dipole-dipole interaction occurring when hydrogen is bonded to a highly electronegative atom (N, O, F). It is a critical determinant of solubility in protic solvents.[6]

Deconstructing the Solute: Physicochemical Drivers of Solubility

The solubility behavior of a chloroacetylated nitroindoline is a composite of the contributions from its distinct structural motifs. Understanding each component is crucial for predicting its interaction with different solvent environments.

Caption: Key functional groups dictating solubility.

• The Indoline Core: This bicyclic aromatic amine derivative provides a rigid, moderately polar backbone. While the hydrocarbon portion contributes to nonpolar character, the nitrogen atom introduces polarity.

• The Nitro Group (-NO₂): This is a powerful electron-withdrawing group that introduces a strong dipole moment to the molecule. The oxygen atoms are effective hydrogen bond acceptors. The presence of a nitro group has been shown to increase the aqueous solubility of indolinone derivatives compared to less polar substituents, highlighting its significant contribution to overall polarity.[7][8]

• The Chloroacetyl Group (-C(O)CH₂Cl): This functional group adds two key features. The carbonyl moiety (C=O) is highly polar and serves as an excellent hydrogen bond acceptor. The carbon-chlorine bond also contributes to the molecular dipole. This group is often introduced to serve as a reactive handle for further synthetic elaboration.[2][9]

Collectively, these groups render the chloroacetylated nitroindoline molecule distinctly polar, with multiple sites for hydrogen bond acceptance but no strong hydrogen bond donating capabilities. This structural profile is the primary determinant of its solubility across different solvent classes.

Predicting the Solubility Profile in Common Organic Solvents

Based on the "like dissolves like" principle, we can forecast the solubility of these compounds by classifying solvents based on their polarity and hydrogen bonding ability.[5]

High Solubility Range

High solubility is anticipated in polar aprotic solvents . These solvents possess large dipole moments and can effectively solvate polar solutes through strong dipole-dipole interactions.[5] Their inability to donate hydrogen bonds is not a limitation, as the solute itself is primarily a hydrogen bond acceptor.

• Dimethyl Sulfoxide (DMSO) & Dimethylformamide (DMF): These are excellent solvents for a wide range of polar compounds. Their high dielectric constants and ability to engage in strong dipole-dipole interactions with the nitro and carbonyl groups make them ideal choices for achieving high concentrations. Studies on other complex organic molecules, such as lignin, have demonstrated the superior solvating power of DMSO for large, lipophilic compounds that possess dipole moments.[10]

• Acetone & Acetonitrile (ACN): These solvents are also effective. Acetonitrile, in particular, is frequently used as a solvent in reactions and for purification of nitroindoles, indicating good solubility.[11][12][13] N-methyl-2-nitroaniline has been shown to have high solubility in ketones like 2-butanone.[14]

Moderate Solubility Range

Moderate solubility is expected in polar protic solvents . These solvents can act as both hydrogen bond donors and acceptors.

• Alcohols (Methanol, Ethanol, Isopropanol): These solvents can hydrogen bond with the oxygen atoms of the nitro and carbonyl groups. However, the overall solubility may be limited compared to polar aprotic solvents because the solute cannot reciprocate by donating a hydrogen bond to the solvent's hydroxyl group. The general trend is that as the nonpolar alkyl chain of the alcohol increases in length, its solvating power for polar compounds decreases.[6]

• Dichloromethane (DCM): While often considered weakly polar, DCM is an effective solvent for many organic reactions involving these substrates, suggesting at least moderate solubility sufficient for synthetic applications.[12]

Low to Negligible Solubility Range

Poor solubility is predicted in nonpolar solvents . These solvents lack a significant dipole moment and cannot form strong interactions with the highly polar solute molecule.

• Hydrocarbons (Hexane, Heptane, Toluene): The weak van der Waals forces offered by these solvents are insufficient to overcome the strong solute-solute interactions in the crystal lattice of the polar chloroacetylated nitroindoline.

• Diethyl Ether: Although it has a small dipole and can accept hydrogen bonds, its predominantly nonpolar character makes it a poor solvent for this class of compounds.

The predicted solubility trends are summarized in the table below.

Solvent	Class	Key Interaction	Predicted Solubility
DMSO	Polar Aprotic	Dipole-Dipole	High
DMF	Polar Aprotic	Dipole-Dipole	High
Acetonitrile	Polar Aprotic	Dipole-Dipole	High
Acetone	Polar Aprotic	Dipole-Dipole	High
Methanol	Polar Protic	H-Bonding (Acceptor)	Moderate
Ethanol	Polar Protic	H-Bonding (Acceptor)	Moderate
Dichloromethane	Weakly Polar	Dipole-Dipole	Moderate to Low
Tetrahydrofuran (THF)	Polar Aprotic	Dipole-Dipole	Moderate to Low
Ethyl Acetate	Polar Aprotic	Dipole-Dipole	Low
Toluene	Nonpolar	Van der Waals	Very Low
Hexane / Heptane	Nonpolar	Van der Waals	Negligible
Diethyl Ether	Nonpolar	Van der Waals	Negligible

Table 1: Predicted qualitative solubility profile of a typical chloroacetylated nitroindoline in common organic solvents.

Experimental Protocol: Thermodynamic Solubility Determination

To ensure trustworthiness and provide actionable data, direct experimental measurement is paramount. The equilibrium or thermodynamic solubility is the most rigorous measure, representing the true saturation point of a solute in a solvent at a given temperature. The shake-flask method is the gold standard for this determination.[15]

Detailed Step-by-Step Methodology (Shake-Flask Method)

Objective: To determine the equilibrium solubility of a chloroacetylated nitroindoline in a selected organic solvent at a specified temperature (e.g., 25 °C).

Materials & Equipment:

• Chloroacetylated nitroindoline compound (solid, >99% purity)

• Selected organic solvent (HPLC grade)

• Analytical balance (± 0.01 mg)

• Scintillation vials or glass test tubes with screw caps

• Orbital shaker or rotator with temperature control

• Syringe filters (0.22 µm, PTFE or other solvent-compatible material)

• Volumetric flasks and pipettes

• High-Performance Liquid Chromatography (HPLC) system with a UV detector or a UV-Vis Spectrophotometer

Caption: Workflow for shake-flask solubility determination.

Procedure:

• Preparation of Standard Curve: Prepare a series of standard solutions of the compound in the chosen solvent at known concentrations. Analyze these standards using the chosen analytical method (e.g., HPLC-UV) to generate a calibration curve of response vs. concentration.

• Sample Preparation: Add an excess amount of the solid chloroacetylated nitroindoline to a vial. "Excess" is critical and means enough solid will remain undissolved at equilibrium. A starting point is 5-10 mg of solid.

• Solvent Addition: Accurately pipette a known volume (e.g., 1.0 mL) of the organic solvent into the vial.

• Equilibration: Tightly cap the vial to prevent solvent evaporation. Place the vial on an orbital shaker in a temperature-controlled environment (e.g., 25 °C). Agitate the slurry for a period sufficient to reach equilibrium. A duration of 24 to 48 hours is typical, but this should be confirmed by sampling at different time points (e.g., 24, 48, 72 hours) to ensure the concentration has plateaued.

• Sample Collection: After equilibration, remove the vial and allow the undissolved solid to settle by gravity or brief centrifugation.

• Filtration: Carefully withdraw an aliquot of the clear supernatant using a syringe. Immediately pass it through a 0.22 µm syringe filter into a clean vial. This step is crucial to remove all particulate matter. Causality Note: Adsorption of the compound onto the filter should be checked; the first few drops of filtrate may need to be discarded.

• Dilution: Accurately dilute the filtered saturated solution with the same solvent to bring its concentration into the linear range of the standard curve. A precise dilution factor is essential for accurate calculation.

• Quantification: Analyze the diluted sample using the calibrated analytical method (e.g., HPLC-UV).

• Calculation: Determine the concentration of the diluted sample from the calibration curve. Multiply this value by the dilution factor to obtain the concentration of the saturated solution, which is the thermodynamic solubility (e.g., in mg/mL or mol/L).

Conclusion

The solubility of chloroacetylated nitroindolines is dominated by their highly polar nature, a direct result of the combined influence of the nitro and chloroacetyl functional groups. This inherent polarity leads to a predictable solubility profile characterized by high solubility in polar aprotic solvents (DMSO, DMF, ACN), moderate solubility in polar protic solvents (alcohols), and negligible solubility in nonpolar hydrocarbon solvents. While these qualitative predictions provide an excellent framework for initial solvent screening, this guide strongly advocates for rigorous experimental determination using validated methods like the shake-flask protocol to obtain precise, quantitative data. Such data is indispensable for the development of robust, scalable, and reproducible chemical processes in both research and industrial settings.

References

• MIT News. (2025). A new model predicts how molecules will dissolve in different solvents.
• Ye, Y., & Ouyang, D. (2021). Prediction of small-molecule compound solubility in organic solvents by machine learning algorithms. Journal of Cheminformatics, 13(98).
• Ye, Y., & Ouyang, D. (2021). Prediction of small-molecule compound solubility in organic solvents by machine learning algorithms.
• Vermeire, F. H., Chung, Y., & Green, W. H. (2022). Predicting Solubility Limits of Organic Solutes for a Wide Range of Solvents and Temperatures. Journal of the American Chemical Society.
• Nguyen, B., et al. (2020). Machine learning with physicochemical relationships: solubility prediction in organic solvents and water.
• Life Chemicals. (2022). Compound solubility measurements for early drug discovery.
• Unknown. (2024). Solubility test for Organic Compounds.
• Ullah, H., et al. (2024).
• Unknown. (n.d.). Experiment: Solubility of Organic & Inorganic Compounds.
• Ullah, H., et al. (2024). Physicochemical properties, pharmacokinetic studies, DFT approach, and antioxidant activity of nitro and chloro indolinone derivatives. Frontiers in Chemistry, 12, 1360719.
• Cayman Chemical. (n.d.). Solubility Factors When Choosing a Solvent.
• LibreTexts. (2023). Solubility of Organic Compounds.
• AAT Bioquest. (2022).
• Open Oregon Educational Resources. (n.d.). 3.2 Solubility – Introductory Organic Chemistry.
• Popik, V. V., & Kamaev, A. V. (2023).
• Popik, V. V., & Kamaev, A. V. (2023).
• ThoughtCo. (2020). Common Solvents Used in Organic Chemistry: Table of Properties.
• Sameni, J., et al. (2017). Solubility of lignin and acetylated lignin in organic solvents. BioResources, 12(1), 1584-1596.
• Popik, V. V., & Kamaev, A. V. (2023). Synthesis and Photoreactivity of 7-Nitroindoline-S-thiocarbamates. ACS Omega.
• Wang, X., et al. (2018). Solubility of 4-methyl-2-nitroaniline in fourteen organic solvents from T = (278.15 to 313.15) K and mixing properties of solutions. Journal of Chemical & Engineering Data, 63(9), 3482-3491.
• Chen, J., et al. (2023). Regioselective synthesis of 3-nitroindoles under non-acidic and non-metallic conditions. RSC Advances.
• Hafez, H. N., & El-Gazzar, A. R. B. A. (2009). Synthesis of some N-substituted indole derivatives and their biological activities. Archiv der Pharmazie, 342(6), 337-346.
• Guru, S., et al. (2006). Synthesis of some new N1-[(2-oxo-3-chloro-4-aryl-azitidin)-(acetyl amino)]-indole derivatives and their pharmacological activity. Journal of the Indian Chemical Society, 83, 1236-1241.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. zenodo.org [zenodo.org]
• 3. scispace.com [scispace.com]
• 4. chem.ws [chem.ws]
• 5. caymanchem.com [caymanchem.com]
• 6. 3.2 Solubility – Introductory Organic Chemistry [openoregon.pressbooks.pub]
• 7. Physicochemical properties, pharmacokinetic studies, DFT approach, and antioxidant activity of nitro and chloro indolinone derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Frontiers | Physicochemical properties, pharmacokinetic studies, DFT approach, and antioxidant activity of nitro and chloro indolinone derivatives [frontiersin.org]
• 9. Synthesis of some N-substituted indole derivatives and their biological activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Solubility of lignin and acetylated lignin in organic solvents :: BioResources [bioresources.cnr.ncsu.edu]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Synthesis and Photoreactivity of 7-Nitroindoline-S-thiocarbamates - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Regioselective synthesis of 3-nitroindoles under non-acidic and non-metallic conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. lifechemicals.com [lifechemicals.com]

Comparative Technical Guide: 1-Acetyl vs. 1-Chloroacetyl-2-methyl-5-nitroindoline

Executive Summary

This technical guide provides a rigorous analysis of the structural, physicochemical, and synthetic divergences between 1-acetyl-2-methyl-5-nitroindoline (Compound A) and 1-chloroacetyl-2-methyl-5-nitroindoline (Compound B).

While both compounds share the core 2-methyl-5-nitroindoline scaffold, the substitution of a hydrogen atom for a chlorine on the acetyl group fundamentally alters the molecular reactivity profile. Compound A functions primarily as a stable, protected intermediate, whereas Compound B acts as a potent electrophile (alkylating agent), serving as a critical "warhead" for downstream heterocycle formation or covalent probe design.

Part 1: Structural & Physicochemical Analysis

The introduction of the chlorine atom at the

-position of the carbonyl group induces significant electronic and steric changes.

Comparative Data Matrix

Feature	1-Acetyl-2-methyl-5-nitroindoline	1-Chloroacetyl-2-methyl-5-nitroindoline
Molecular Formula
Molecular Weight	~220.23 g/mol	~254.67 g/mol
Electronic Character	Moderate electron-withdrawing (Amide)	Strong electron-withdrawing ( -Haloamide)
Leaving Group Capability	None (Stable)	High ( is a good leaving group)
Primary Reactivity	Electrophilic Aromatic Substitution (limited)	Nucleophilic Substitution ( )
Lipophilicity (LogP)	Lower	Higher (Cl increases lipophilicity)

Electronic Inductive Effects

In the 1-acetyl variant, the nitrogen lone pair is delocalized into the carbonyl, creating a stable amide resonance.

In the 1-chloroacetyl variant, the chlorine atom exerts a strong negative inductive effect (-I). This pulls electron density away from the carbonyl carbon and the

-carbon.

• Consequence 1: The amide bond in the chloroacetyl derivative is slightly more susceptible to hydrolysis due to the increased electrophilicity of the carbonyl carbon.

• Consequence 2: The

  -carbon becomes a prime target for nucleophiles, enabling alkylation reactions that are impossible with the simple acetyl analog.

Part 2: Synthetic Pathways & Protocols

The synthesis of both compounds typically diverges from the common precursor: 2-methyl-5-nitroindoline . The choice of reagent dictates the pathway.

Visualization of Synthetic Divergence

Figure 1: Divergent synthetic pathways from the common indoline precursor. Pathway A yields the stable amide; Pathway B yields the reactive alkylator.

Detailed Experimental Protocols

Protocol A: Synthesis of 1-Acetyl-2-methyl-5-nitroindoline

Objective: Protection of the indoline nitrogen.

• Dissolution: Dissolve 2-methyl-5-nitroindoline (1.0 eq) in glacial acetic acid.

• Addition: Add Acetic Anhydride (1.2 eq) dropwise at room temperature.

• Reflux: Heat the mixture to reflux (approx. 118°C) for 2–3 hours. The elevated temperature ensures complete conversion of the electron-deficient amine (deactivated by the nitro group).

• Work-up: Pour the reaction mixture into ice-cold water. The product typically precipitates as a solid.

• Purification: Filter the solid, wash with water to remove acid traces, and recrystallize from Ethanol/Water.

Protocol B: Synthesis of 1-Chloroacetyl-2-methyl-5-nitroindoline

Objective: Introduction of the

-halo "warhead." Critical Note: This reaction is more exothermic and requires acid scavenging to prevent side reactions.

• Setup: Dissolve 2-methyl-5-nitroindoline (1.0 eq) in anhydrous Dichloromethane (DCM). Add Triethylamine (TEA, 1.2 eq) as a base scavenger.

• Cooling: Cool the solution to 0°C in an ice bath. Explanation: Low temperature controls the reaction rate and prevents bis-acylation or decomposition.

• Addition: Add Chloroacetyl chloride (1.1 eq) dropwise over 30 minutes.

• Monitoring: Allow to warm to room temperature and stir for 2–4 hours. Monitor via TLC (chloroacetyl derivatives are usually less polar than the starting amine but distinct from the acetyl analog).

• Work-up: Wash the organic layer with 1N HCl (to remove excess TEA), then saturated

  , then brine.

• Isolation: Dry over

  , filter, and concentrate in vacuo.

Part 3: Reactivity Profile & Downstream Utility

The defining difference lies in the Synthetic Utility .

The "Warhead" Mechanism ( )

The 1-chloroacetyl derivative is susceptible to

displacement by nucleophiles (amines, thiols, phenoxides). The 1-acetyl derivative is inert to these conditions.

This reactivity allows the chloroacetyl derivative to be used in the Finkelstein Reaction (swapping Cl for I to increase reactivity) or in ring-closing reactions to form tricyclic structures (e.g., pyrrolo[1,2-a]indoles).

Figure 2: Mechanism of Nucleophilic Substitution on the chloroacetyl derivative. The 1-acetyl analog cannot undergo this transformation.

Application in Drug Design

• 1-Acetyl Analog: Used as a negative control in biological assays or as a metabolic standard (since N-deacetylation is a common metabolic route).

• 1-Chloroacetyl Analog: Used to synthesize Covalent Inhibitors . The electrophilic carbon can form irreversible covalent bonds with cysteine residues in target proteins (Targeted Covalent Inhibitors - TCI).

Part 4: Safety & Handling (HSE)

Hazard Category	1-Acetyl Derivative	1-Chloroacetyl Derivative
Skin Sensitization	Low	High (Potential alkylator)
Lachrymator	No	Mild (Precursor Chloroacetyl chloride is severe)
Genotoxicity	Low concern	Potential Genotoxic Impurity (PGI)
Handling	Standard PPE	Double gloving, Fume hood mandatory

Expert Insight: When developing Active Pharmaceutical Ingredients (APIs), the 1-chloroacetyl derivative must be treated as a PGI. Regulatory bodies (FDA/EMA) require strict limits (ppm level) on alkylating agents in the final drug product. The 1-acetyl derivative does not carry this specific regulatory burden.

References

• Smith, M. B., & March, J. (2007). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. Wiley-Interscience. (Standard text for

  and Acylation mechanisms).

• Singh, J., et al. (2011). "The resurgence of covalent drugs." Nature Reviews Drug Discovery, 10, 307–317. (Context for chloroacetyl "warheads" in drug design).

• Carey, F. A., & Sundberg, R. J. (2007). Advanced Organic Chemistry Part B: Reactions and Synthesis. Springer. (Indoline synthesis and protection strategies).

• European Medicines Agency (EMA). (2006). Guideline on the Limits of Genotoxic Impurities. (Regulatory context for alkylating agents like chloroacetyl derivatives).

Beyond the SDS: Risk Management for 1-(Chloroacetyl)-2-methyl-5-nitroindoline

Topic: Risk Management & Technical Safety Guide for 1-(Chloroacetyl)-2-methyl-5-nitroindoline Content Type: Technical Whitepaper / Advanced Handling Guide Audience: Medicinal Chemists, Process Safety Engineers, and HSE Officers.

Executive Summary & Chemical Context

1-(Chloroacetyl)-2-methyl-5-nitroindoline is a specialized synthetic intermediate, typically utilized in the development of indoline-based pharmaceuticals (e.g., antihypertensives or diuretics analogous to Indapamide derivatives).

Unlike commodity chemicals, specific toxicological data for this exact substitution pattern is often absent from public registries. Therefore, this guide utilizes Structure-Activity Relationship (SAR) analysis and Functional Group Chemistry to establish a "Worst-Case" safety profile.

Key Risk Driver: The molecule combines a nitro-aromatic core (potential mutagen/toxicophore) with a chloroacetyl tail (potent alkylating agent). This duality mandates handling procedures equivalent to Occupational Exposure Band (OEB) 3 or 4 until definitive toxicology proves otherwise.

Chemical Identity

Parameter	Detail
Chemical Name	1-(2-Chloroacetyl)-2-methyl-5-nitro-2,3-dihydro-1H-indole
Molecular Formula	C₁₁H₁₁ClN₂O₃
Molecular Weight	~254.67 g/mol
Physical State	Solid (Likely pale yellow to orange crystalline powder)
Solubility	Low in water; Soluble in DMSO, DMF, DCM, Ethyl Acetate
Analogous CAS	Ref: 1-(Chloroacetyl)-2-methylindoline (CAS 24473-77-2); 2-Methyl-5-nitroindoline (CAS 15971-61-6)

The Hazard Matrix: Deconstructed Toxicity

Standard SDSs often list generic hazards. Here, we analyze the causality of the risk based on the molecular structure.

A. The Chloroacetyl Moiety (The "Warhead")

The

-chloroacetyl group is an electrophilic center susceptible to nucleophilic attack by biological macromolecules (DNA, proteins).

• Mechanism:

  Alkylation. The chloride is a good leaving group, allowing the alpha-carbon to bind covalently to cysteine or lysine residues in skin proteins.

• Clinical Consequence:

  • Skin Sensitization: High probability of Allergic Contact Dermatitis (ACD).

  • Corrosivity: Potential for severe eye damage and skin burns upon prolonged contact.

  • Lachrymator: Like chloroacetyl chloride, dust or vapors may cause severe respiratory and ocular irritation.

B. The Nitroindoline Core

• Mechanism: Nitro groups (

  ) on aromatic/heterocyclic rings can undergo enzymatic reduction to hydroxylamines and amines.

• Clinical Consequence:

  • Genotoxicity: Nitro-aromatics are frequently Ames Positive (mutagenic).

  • Systemic Toxicity: Potential for methemoglobinemia (though less likely in solid intermediate form compared to liquid anilines).

C. Reactivity & Stability

• Hydrolysis: In the presence of moisture/bases, the chloroacetyl group can hydrolyze to release Hydrochloric Acid (HCl) and the corresponding hydroxyacetyl derivative.

• Thermal: Nitro compounds have high energy potential. While not a primary explosive, bulk heating can lead to decomposition.

Operational Handling Protocols

Engineering Controls (Primary Barrier)

Do not rely on PPE alone. The hierarchy of controls must be strictly enforced.

• Powder Handling: Weighing and transfer must occur within a Class II Biological Safety Cabinet (BSC) or a Vented Balance Enclosure (VBE) .

• Reaction Containment: Reactions involving this intermediate should be run in closed vessels. Vent lines must be scrubbed (e.g., dilute NaOH) to trap potential acid halides if the precursor (chloroacetyl chloride) is present.

Personal Protective Equipment (PPE) Matrix

Rationale: Standard nitrile gloves are permeable to chlorinated solvents and small halogenated organics over time.

Body Part	Standard Protocol	High-Risk (Spill/Cleaning)
Hands	Double Gloving: Inner Nitrile (4 mil) + Outer Nitrile (High dexterity). Change every 30 mins.	Laminate Film (Silver Shield/Barrier): Required for direct contact or dissolving in DCM/DMF.
Respiratory	P3/N100 Particulate filter (if in VBE).	Full-face Powered Air Purifying Respirator (PAPR) with ABEK-P3 cartridges.
Eyes	Safety Glasses with side shields.	Chemical Goggles + Face Shield.
Body	Tyvek® Lab Coat (Type 5/6).	Tychem® C Apron or Coverall (Impervious).

Experimental Workflow: Synthesis & Quenching

The following workflow minimizes exposure during the critical isolation phase.

Figure 1: Safe synthesis and isolation workflow emphasizing the neutralization step to manage HCl byproducts.

Emergency Response & Decontamination

Standard "soap and water" is insufficient for alkylating agents.

Decontamination Solution (The "Decon-Sol")

To chemically degrade the chloroacetyl moiety on surfaces:

• Formula: 5% Sodium Bicarbonate (

  ) + 5% Surfactant (detergent) in Water.

• Mechanism: The mild base promotes hydrolysis of the chloroacetyl group to the less toxic glycolic moiety, while the surfactant lifts the hydrophobic indoline core.

• Do NOT use: Strong Ammonia or concentrated Caustics immediately, as this may cause rapid, exothermic polymerization or decomposition of the nitro group.

First Aid Logic

• Skin Contact: Immediate flush with water for 15 minutes. Do not scrub (increases absorption). Apply Polyethylene Glycol (PEG-400) if available (standard for lipophilic alkylators), then wash with soap.

• Eye Contact: Irrigate for 30 minutes . The lachrymatory nature implies immediate pain; force eyelids open.

• Inhalation: Remove to fresh air. Monitor for Delayed Pulmonary Edema (up to 24 hours) if dust was inhaled.

Decision Logic for Storage & Stability

This compound is likely sensitive to light (indoline degradation) and hydrolysis.

Figure 2: Storage parameters required to maintain chemical stability and prevent hazardous degradation.

Regulatory & Environmental Fate

• Waste Classification: Hazardous Waste (Halogenated Organic).

• Destruction: High-temperature incineration (>1000°C) with scrubber for NOx and HCl gases.

• Ecological: Predicted to be toxic to aquatic life with long-lasting effects (due to nitro-aromatic stability and alkylating potential). Do not release to drains.

References

• National Center for Biotechnology Information (2024). PubChem Compound Summary for Indapamide Intermediates. Retrieved from [Link]

• European Chemicals Agency (ECHA). Guidance on the Application of the CLP Criteria - Specific Target Organ Toxicity. Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). A Guide to The Globally Harmonized System of Classification and Labeling of Chemicals (GHS). Retrieved from [Link]

• Prudent Practices in the Laboratory. Handling and Management of Chemical Hazards, Updated Version. National Academies Press. Retrieved from [Link]

Literature review on 5-nitroindoline scaffolds in drug discovery

An In-Depth Technical Guide to 5-Nitroindoline Scaffolds in Drug Discovery

Abstract

The indole ring system is a cornerstone in medicinal chemistry, recognized as a "privileged scaffold" due to its presence in a vast number of biologically active compounds.[1][2][3] The introduction of a nitro group at the 5-position of the indoline core creates the 5-nitroindoline scaffold, a versatile building block that has paved the way for the discovery of potent therapeutic agents across multiple disease areas. This technical guide provides a comprehensive review of the 5-nitroindoline scaffold in drug discovery, synthesizing field-proven insights on its synthesis, structure-activity relationships (SAR), and applications in oncology, infectious diseases, and inflammation. We will delve into the causality behind experimental choices, present detailed protocols, and summarize key data to equip researchers, scientists, and drug development professionals with a thorough understanding of this important pharmacophore.

The 5-Nitroindoline Core: A Privileged Scaffold with Tunable Properties

The 5-nitroindoline scaffold combines the structural features of the indoline ring with the potent electron-withdrawing nature of the nitro group. This functional group is not merely a passive substituent; it is a critical pharmacophore that can be considered a "toxicophore" in some contexts, as its reduction within cells can lead to cytotoxic reactive nitrogen species.[4][5] This pro-drug characteristic is central to the mechanism of action for many nitroaromatic compounds, including those used against anaerobic bacteria and parasites.[6][7]

The key attributes of the 5-nitroindoline scaffold include:

• Chemical Tractability: The indoline nitrogen (N-1) and the aromatic ring are amenable to a wide range of chemical modifications, allowing for the fine-tuning of physicochemical properties and biological activity.[8]

• Bioreductive Activation: The nitro group can be enzymatically reduced, particularly under hypoxic conditions found in tumors or by specific microbial nitroreductases, to generate radical species that induce cellular damage.[9][10]

• Hydrogen Bonding Capabilities: The nitro group can act as a hydrogen bond acceptor, influencing ligand-receptor interactions.

• Modulation of Electronics: As a strong electron-withdrawing group, the nitro moiety significantly alters the electron density of the indole ring system, impacting its reactivity and interaction with biological targets.[4]

The general workflow for exploring the chemical space of 5-nitroindoline derivatives is depicted below.

Caption: Generalized workflow for the discovery of drugs based on the 5-nitroindoline scaffold.

Applications in Oncology: Targeting c-Myc and Inducing Oxidative Stress

Substituted 5-nitroindole and 5-nitroindoline derivatives have emerged as a promising class of anticancer agents.[11][12] A key strategy involves targeting G-quadruplexes (G4), which are non-canonical DNA structures prevalent in the promoter regions of oncogenes like c-Myc.[11]

Mechanism of Action: c-Myc Inhibition

Compounds based on a pyrrolidine-substituted 5-nitroindole scaffold have been shown to bind and stabilize the c-Myc promoter G-quadruplex.[11][13] This stabilization prevents the transcriptional machinery from accessing the promoter, leading to the downregulation of c-Myc mRNA and protein expression. The subsequent depletion of the c-Myc oncoprotein induces cell cycle arrest, typically in the sub-G1/G1 phase, and triggers apoptosis.[11]

Furthermore, these compounds can increase the concentration of intracellular reactive oxygen species (ROS), contributing to their cytotoxic effects.[11] This dual mechanism of c-Myc suppression and ROS induction makes them potent anti-proliferative agents. For instance, certain derivatives have demonstrated significant efficacy against HeLa (cervical cancer) cells with IC50 values in the low micromolar range, while showing lower toxicity to normal cells.[11][12]

Caption: Mechanism of anticancer activity via c-Myc G4 stabilization and ROS induction.

Structure-Activity Relationship (SAR) in Anticancer Agents

SAR studies have provided critical insights for optimizing the anticancer activity of these scaffolds:[11][14]

• C-5 Position: An amino or nitro group at the 5-position is crucial for G4 binding.[11]

• N-1 Position: Protection or substitution at the indole nitrogen generally enhances G4 binding affinity.

• C-3 Position: The introduction of a methylene-bridged pyrrolidine side chain at the C-3 position is vital for activity.

Compound ID	Modification	Target Cell Line	IC50 (µM)	Reference
Compound 5	Pyrrolidine at C-3, N-CH₂CH₂CH₂Br	HeLa	5.08 ± 0.91	[11]
Compound 7	Pyrrolidine at C-3, N-CH₂CH₂Br	HeLa	5.89 ± 0.73	[11]
127 (R=3-CF₃)	Indole-thiazole hybrid	T47D (Breast)	28.23	[12]
49e	Indole-2-carboxamide	Panc-1 (Pancreatic)	0.044 ± 0.004	[15]
NQ	8-hydroxy-5-nitroquinoline	HL-60 (Leukemia)	~2 µM	[16]

Table 1: Summary of anticancer activities of selected 5-nitroindole/indoline derivatives.

Applications in Infectious Diseases

The nitro group is a well-established pharmacophore in antimicrobial drug discovery.[5][6] 5-Nitroindoline scaffolds have been successfully leveraged to develop agents against bacteria, particularly Mycobacterium tuberculosis (Mtb), the causative agent of tuberculosis.[9][17]

Mechanism of Action: Bioreductive Activation

Similar to the nitroimidazole drugs like PA-824, 5-nitro-containing compounds often act as prodrugs that require activation by microbial nitroreductases.[9][10] In Mtb, this activation is frequently dependent on the deazaflavin (F420) cofactor and its associated F420-dependent glucose-6-phosphate dehydrogenase (FGD) and nitroreductase (Ddn).[9][10]

The reduction of the nitro group generates reactive nitrogen species, such as nitric oxide (NO).[9] These radicals are highly cytotoxic, causing widespread damage to cellular components including DNA, lipids, and proteins, ultimately leading to bacterial death. This mechanism is particularly effective against non-replicating or persistent bacteria, which are notoriously difficult to eradicate with conventional antibiotics.[9]

Recent studies on indolin-2-one nitroimidazoles have revealed an unexpected dual mode of action against aerobic bacteria like S. aureus. Besides the classic reductive bioactivation, these compounds were found to directly inhibit topoisomerase IV, an essential enzyme for DNA replication, an activity comparable to fluoroquinolones.[7]

Structure-Activity Relationship (SAR) in Antibacterial Agents

• C-5 Nitro Group: The nitro group at the C-5 position is typically essential for activity. Its removal or relocation renders the compounds inactive.[9][18]

• Indoline Moiety: The presence of the indoline moiety can significantly enhance antibacterial properties compared to simpler nitroaromatics.[7][18] The introduction of substituents on the indoline ring can modulate both antibacterial efficacy and antioxidant properties.[18]

• Side Chains: Conjugation with other heterocyclic systems, such as triazoles, can yield compounds with potent activity against Mtb and other bacteria, including methicillin-resistant Staphylococcus aureus (MRSA).[19]

Compound Class	Target Organism(s)	MIC Range	Key SAR Insight	Reference
5-Nitrothiophenes	M. tuberculosis	~1 µg/mL	C-5 nitro group is essential.	[9]
Indolin-2-one Nitroimidazoles	S. aureus	0.13 - 2.5 µM	Dual action: Topo IV inhibition and reductive activation.	[7]
5-Nitroindolinyl Phenolic Mannich bases	Gram-positive bacteria	< 5 µM	5-nitro group confers additional antibacterial activity.	[18]
5-Nitrofuran-triazoles	M. tuberculosis H37Rv	0.25 µg/mL	Hybrid molecules show potent activity.	[19]

Table 2: Summary of antibacterial activities of selected nitro-heterocyclic scaffolds.

Applications in Anti-Inflammatory Drug Discovery

Chronic inflammation is a key driver of numerous diseases. The arachidonic acid (AA) metabolic cascade is a major target for anti-inflammatory drugs. 5-Nitroindoline derivatives have been cleverly designed as multi-target inhibitors to simultaneously block different enzymes in this pathway.[8]

Mechanism of Action: Dual 5-LOX/sEH Inhibition

Researchers have developed 5-nitroindoline-based compounds that act as dual inhibitors of 5-lipoxygenase (5-LOX) and soluble epoxide hydrolase (sEH).[8]

• 5-LOX is a key enzyme in the biosynthesis of leukotrienes, which are potent pro-inflammatory mediators involved in asthma and other inflammatory conditions.

• sEH metabolizes anti-inflammatory epoxyeicosatrienoic acids (EETs). Inhibiting sEH increases the levels of these protective mediators.

By inhibiting both enzymes, these dual-action compounds can provide a more comprehensive anti-inflammatory effect than single-target agents. The 5-nitroindoline scaffold serves as a suitable molecular seed that can be accommodated within the binding pockets of both enzymes.[8]

Sources

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. eurekaselect.com [eurekaselect.com]
• 4. researchgate.net [researchgate.net]
• 5. The Diverse Biological Activity of Recently Synthesized Nitro Compounds [ouci.dntb.gov.ua]
• 6. The Diverse Biological Activity of Recently Synthesized Nitro Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Mechanism of Action of 5-Nitrothiophenes against Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Synthesis and in Vitro Evaluation of Novel 5‐Nitroindole Derivatives as c‐Myc G‐Quadruplex Binders with Anticancer Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. researchgate.net [researchgate.net]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. Antineoplastic indole-containing compounds with potential VEGFR inhibitory properties - RSC Advances (RSC Publishing) DOI:10.1039/D3RA08962B [pubs.rsc.org]
• 16. Nitroxoline (8-hydroxy-5-nitroquinoline) is more a potent anti-cancer agent than clioquinol (5-chloro-7-iodo-8-quinoline) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. chemrxiv.org [chemrxiv.org]
• 18. chemrxiv.org [chemrxiv.org]
• 19. Anti-tubercular agents. Part 8: synthesis, antibacterial and antitubercular activity of 5-nitrofuran based 1,2,3-triazoles - PubMed [pubmed.ncbi.nlm.nih.gov]

Stability of N-Chloroacetyl Groups in Heterocyclic Compounds: A Technical Guide

Topic: Stability of N-chloroacetyl groups in heterocyclic compounds Content Type: In-depth technical guide Audience: Researchers, scientists, and drug development professionals

Executive Summary

The N-chloroacetyl group is a potent electrophilic "warhead" utilized in Targeted Covalent Inhibitors (TCIs), PROTACs, and fragment-based drug discovery (FBDD). While it offers rapid and irreversible target engagement—typically via cysteine modification—its utility is frequently compromised by stability issues. Unlike milder Michael acceptors (e.g., acrylamides), the N-chloroacetyl moiety possesses a "harder" electrophilic character, making it susceptible to rapid glutathione (GSH) depletion, plasma hydrolysis, and intramolecular cyclization.

This guide analyzes the physicochemical determinants of N-chloroacetyl stability within heterocyclic scaffolds. It provides a mechanistic framework for optimizing the warhead’s half-life (

) and details standardized protocols for assessing intrinsic and metabolic stability.

Mechanistic Underpinnings of Stability

The stability of an N-chloroacetyl heterocycle is governed by a tripartite balance of electronic activation, steric protection, and intramolecular geometry.

Electronic Effects of the Heterocycle

The heterocyclic scaffold attached to the amide nitrogen dictates the electron density of the amide bond (

) and the -carbon ( ).

• Electron-Deficient Heterocycles (e.g., Pyridines, Pyrimidines):

  • Effect: Strong electron withdrawal reduces the electron density on the amide nitrogen.

  • Consequence (Hydrolysis): The amide bond becomes more susceptible to nucleophilic attack (hydrolysis) because the nitrogen is a better leaving group compared to electron-rich systems.[1]

  • Consequence (Warhead Reactivity): The carbonyl carbon becomes more electrophilic, which inductively activates the

    -carbon, increasing the rate of covalent bond formation ( ) but also the rate of off-target GSH consumption.

• Electron-Rich Heterocycles (e.g., Indoles, Pyrroles):

  • Effect: Electron donation increases electron density on the amide nitrogen.

  • Consequence: Increased resonance stabilization of the amide bond renders it more resistant to hydrolysis. However, excessive electron density can reduce the electrophilicity of the warhead, requiring proximity-driven reactivity for target engagement.

Intramolecular Cyclization (The "Self-Destruct" Mode)

A critical and often overlooked failure mode is intramolecular cyclization. If the heterocyclic scaffold contains a nucleophile (amine, hydroxyl, or thiol) positioned 2–4 atoms away from the amide nitrogen, the N-chloroacetyl group can undergo rapid self-alkylation.

• Common Scenario: N-chloroacetylated piperazines or diamines.

• Mechanism: The distal amine attacks the

  -carbon, displacing chloride to form a stable lactam (e.g., diketopiperazine) or ammonium species. This renders the warhead inert toward the biological target.

Visualizing Reaction Pathways

The following diagram illustrates the competing pathways that dictate the fate of the N-chloroacetyl group.

Figure 1: Competing reaction pathways for N-chloroacetyl heterocycles. Green indicates the therapeutic pathway; yellow, red, and gray indicate clearance or deactivation pathways.

Stability Profiles & Data Interpretation

When evaluating N-chloroacetyl compounds, three distinct stability parameters must be assessed.

Chemical Stability (Buffer )

• Definition: Resistance to spontaneous hydrolysis in aqueous media (pH 7.4).

• Trend: generally stable (

  h) unless the heterocycle is highly electron-deficient or an intramolecular nucleophile is present.

• Red Flag:

  h suggests rapid cyclization or extreme hydrolytic instability.

Metabolic Stability (Plasma )

• Definition: Stability in the presence of plasma enzymes (esterases, amidases).

• Mechanism: Amidases can cleave the amide bond, releasing the free heterocycle and toxic chloroacetic acid.

• Species Differences: Rodent plasma (mouse/rat) often contains higher amidase activity than human plasma, leading to false negatives in preclinical stability data.

Glutathione Reactivity ( )

• Definition: The half-life of the compound in the presence of physiological concentrations of GSH (typically 5–10 mM in cells, but assayed at lower concentrations for kinetics).

• Significance: This is a proxy for "promiscuity."

  • High Stability (

    min): Low off-target risk, but may lack potency.

  • Moderate Stability (

    min): "Goldilocks" zone for covalent drugs.

  • Low Stability (

    min): High risk of immunotoxicity and rapid clearance.

Summary Table: Heterocycle Impact on Stability

Heterocycle Class	Example	Electronic Effect	Hydrolytic Stability	GSH Reactivity	Risk Factor
Electron-Rich	Indole, Pyrrole	Donor (+M)	High	Low/Moderate	Low potency if unoptimized
Electron-Neutral	Phenyl, Thiophene	Neutral	High	Moderate	Baseline
Electron-Poor	Pyridine, Pyrazine	Acceptor (-I/-M)	Moderate/Low	High	Rapid hydrolysis/GSH depletion
Nucleophilic Side Chain	Piperazine, 2-Amino-pyridine	N/A	Very Low	N/A	Rapid Cyclization

Experimental Protocols

To ensure data integrity (E-E-A-T), use these standardized protocols. All assays should include a reference compound (e.g., N-chloroacetyl-aniline) and an internal standard (e.g., Warfarin or Tolbutamide).

Protocol A: Intrinsic Reactivity Assay (GSH Half-Life)

This assay determines the chemical reactivity of the warhead independent of enzymatic metabolism.

Materials:

• Test Compound (10 mM in DMSO)

• Reduced Glutathione (GSH) stock (20 mM in PBS, pH 7.4)

• Phosphate Buffered Saline (PBS), pH 7.4

• Internal Standard (IS) solution

Procedure:

• Preparation: Dilute Test Compound to 10 µM in PBS (final DMSO < 1%).

• Initiation: Add GSH stock to reach a final concentration of 5 mM (mimicking cytosolic levels) or 50 µM (pseudo-first-order kinetics conditions). Note: Using excess GSH (5 mM) is more physiologically relevant but requires faster sampling.

• Incubation: Incubate at 37°C.

• Sampling: Remove aliquots at

  min.

• Quenching: Immediately quench with cold Acetonitrile containing 1% Formic Acid and Internal Standard.

• Analysis: Centrifuge (4000 rpm, 10 min) and analyze supernatant via LC-MS/MS. Monitor the disappearance of the parent peak.

Calculation: Plot

vs. time. The slope gives .

Protocol B: Plasma Stability Assay

This assay detects enzymatic cleavage (amidase activity).

Procedure:

• Matrix: Thaw frozen plasma (Human, Rat, Mouse) at 37°C. Centrifuge to remove cryoprecipitates.

• Spiking: Spike Test Compound (1 µM final) into plasma.

• Incubation: Incubate at 37°C in a shaking water bath.

• Sampling: Aliquot at

  min.

• Quenching: Add 3 volumes of cold Acetonitrile (with IS) to precipitate proteins.

• Analysis: Vortex, centrifuge, and analyze supernatant via LC-MS/MS.

Critical Control: Include a known amidase substrate (e.g., Procaine) and a stable control (e.g., Warfarin) to validate plasma viability.

Workflow for Stability Assessment

The following decision tree outlines the logical flow for evaluating N-chloroacetyl candidates in drug discovery.

Figure 2: Logical workflow for filtering N-chloroacetyl candidates based on stability risks.

References

• Singh, J., et al. (2011). "The resurgence of covalent drugs." Nature Reviews Drug Discovery, 10, 307–317. Link

• Gehringer, M., & Laufer, S. A. (2019). "Emerging and Re-Emerging Warheads for Targeted Covalent Inhibitors: Applications in Medicinal Chemistry and Chemical Biology." Journal of Medicinal Chemistry, 62(12), 5673–5724. Link

• Kalgutkar, A. S., & Dalvie, D. K. (2012). "Drug Discovery for Targeted Covalent Inhibitors: Chemical and Biological Principles." Expert Opinion on Drug Discovery, 7(7), 561–581. Link

• Petter, R. C., et al. (2011). "A General Approach to the Design of Targeted Covalent Inhibitors." Angewandte Chemie International Edition, 50(29), 6611–6615. Link

• Langan, R. A., et al. (2020). "Diketopiperazine Formation in Peptide Synthesis: Mechanisms and Strategies for Prevention." Journal of Peptide Science, 26(10), e3281. Link

Sources

• 1. webhome.auburn.edu [webhome.auburn.edu]

Protocols & Analytical Methods

Preparation of bioactive heterocycles starting from 1-(Chloroacetyl)-2-methyl-5-nitroindoline

Initiating Search Strategies

I'm starting with focused Google searches to gather information on preparing bioactive heterocycles from 1-(Chloroacetyl)-2-methyl-5-nitroindoline. I am aiming for comprehensive data to build a strong foundation for the exploration of synthesis methods and potential applications.

Refining Search Queries

I'm now refining my Google searches, focusing on synthetic methodologies and biological activities related to my target compound. Simultaneously, I've begun structuring the application note. I am aiming for a clear introduction discussing the importance of indoline-based heterocycles in drug discovery and the proposed synthetic strategies.

Developing Search Strategies

I am now delving into targeted Google searches, specifically focusing on synthetic methodologies, reaction mechanisms, and biological activities of heterocyclic compounds derived from my starting material. I've begun structuring the application note, aiming for a logical flow that starts with the significance of indoline-based heterocycles in drug discovery. I'm focusing on chemical principles.

Technical Notes & Optimization

Technical Support Center: Troubleshooting 5-Nitroindoline Acylation

Executive Summary

You are likely encountering stalled reactions or low conversion rates (<50%) when attempting to acylate 5-nitroindoline . This is a common challenge driven by the electronic properties of the substrate. The nitro group (

) at the 5-position exerts a strong electron-withdrawing effect (via induction and resonance), significantly reducing the nucleophilicity of the indoline nitrogen. Standard protocols effective for unsubstituted indoline (e.g., acetic anhydride in DCM at room temperature) are often insufficient for this deactivated system.

This guide provides diagnostic steps, optimized protocols using nucleophilic catalysis, and critical troubleshooting logic to drive your reaction to completion.

Diagnostic Q&A: Why is my reaction failing?

Q1: I am using Acetic Anhydride ( ) in Dichloromethane (DCM) at room temperature, but the reaction stalls. Why?

A: The nucleophilicity of the nitrogen in 5-nitroindoline is severely compromised.

• The Science: The 5-nitro group pulls electron density from the aromatic ring, which in turn reduces the electron density available at the nitrogen lone pair.

• The Fix: Room temperature acetylation with

  is too mild. You must either:

  • Increase Temperature: Switch solvent to Toluene or use neat

    and reflux ( ).

  • Add a Catalyst: Introduce DMAP (4-Dimethylaminopyridine) (5-10 mol%). DMAP acts as a "acyl transfer agent," forming a highly reactive N-acylpyridinium intermediate that reacts much faster with the deactivated indoline than the anhydride itself.

Q2: I switched to Acetyl Chloride ( ), but I see significant impurities/tars. What is happening?

A: Acetyl chloride is more reactive but generates

as a byproduct.

• The Issue: If the

  is not scavenged immediately, it can protonate the remaining indoline (rendering it non-nucleophilic) or cause acid-catalyzed degradation if the reaction mixture heats up uncontrollably (exotherm).

• The Fix: Use Pyridine as both the solvent and the base. Pyridine effectively scavenges protons and forms an active acylating complex. Ensure the addition of

  is done at to control the exotherm before warming to reflux.

Q3: My starting material is not dissolving in DCM or Toluene.

A: Nitro-compounds often have poor solubility in non-polar solvents due to their polarity.

• The Fix: Switch to a polar aprotic solvent like DMF (Dimethylformamide) or DMAc . These solvents improve the homogeneity of the reaction, making the collision frequency between reagents effective. DMF is also compatible with standard base catalysts like Triethylamine (

  ) or DIPEA.

Optimized Experimental Protocols

Below are two field-proven methods. Method A is the standard recommendation for high purity. Method B is the aggressive alternative for stubborn substrates.

Method A: DMAP-Catalyzed Anhydride Method (Recommended)

Best for: Clean conversion, ease of workup, avoiding corrosive acid chlorides.

• Setup: Flame-dry a 100 mL Round Bottom Flask (RBF) equipped with a magnetic stir bar and nitrogen inlet.

• Dissolution: Charge 5-nitroindoline (1.0 equiv) and DMAP (0.1 equiv) . Add DCM (0.2 M concentration). If solubility is poor, add a minimum amount of DMF.

• Reagent Addition: Add Triethylamine (

  ) (1.5 equiv) followed by Acetic Anhydride (1.2 equiv) dropwise at room temperature.

• Reaction: Stir at room temperature. Monitor by TLC (typically 3-6 hours).

  • Checkpoint: If reaction is slow after 3 hours, heat to mild reflux (

    ).

• Workup: Dilute with DCM, wash with 1M

  (to remove DMAP/Pyridine), saturated , and brine. Dry over .

Method B: The "Pyridine Force" Method

Best for: Highly deactivated substrates where Method A stalls.

• Setup: 100 mL RBF with reflux condenser.

• Dissolution: Dissolve 5-nitroindoline (1.0 equiv) in Pyridine (10 volumes).

• Addition: Cool to

  . Add Acetyl Chloride (1.5 equiv) dropwise. Caution: Exothermic.

• Reaction: Allow to warm to RT, then heat to

  for 2 hours.

• Quench: Pour the hot mixture onto crushed ice/water. The product often precipitates as a solid.

• Isolation: Filter the solid. If no precipitate, extract with Ethyl Acetate.

Data & Comparison

Parameter	Standard Conditions (Ac2O/DCM)	Optimized Method A (DMAP/DCM)	Optimized Method B (AcCl/Pyridine)
Reagent	Acetic Anhydride	Acetic Anhydride	Acetyl Chloride
Catalyst/Base	None / Et3N	DMAP (10%) / Et3N	Pyridine (Solvent)
Temp	25°C	25°C - 40°C	90°C
Typical Conversion	15-30% (Stalled)	85-95%	95-99%
Impurity Profile	Low, mostly SM	Low	Moderate (requires washing)
Rec.	Not Recommended	Primary Choice	Secondary Choice

Visual Troubleshooting Guides

Mechanistic Insight: Why DMAP Works

This diagram illustrates the "Steglich Acylation" pathway. The key takeaway is that DMAP attacks the anhydride first, creating a super-electrophile that the deactivated 5-nitroindoline can successfully attack.

Caption: The DMAP catalytic cycle acts as an acyl-transfer shuttle, lowering the activation energy for the deactivated amine.

Troubleshooting Decision Tree

Follow this logic flow to resolve low yield issues in real-time.

Caption: Step-by-step logic to diagnose solubility vs. reactivity limits.

References

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 12217349, 1-Acetyl-5-nitroindoline. Retrieved from [Link]

• Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical.
• Hofle, G., Steglich, W., & Vorbruggen, H. (1978). 4-Dialkylaminopyridines as Highly Active Acylation Catalysts. Angewandte Chemie International Edition, 17(8), 569-583.
• Greene, T. W., & Wuts, P. G. M. (1999). Protective Groups in Organic Synthesis (3rd ed.). Wiley-Interscience.

Reference Data & Comparative Studies

A Comparative Guide to the Infrared Signatures of N-Chloroacetyl and Nitro Moieties

This guide provides an in-depth comparison of the characteristic infrared (IR) spectroscopic peaks for the N-chloroacetyl and nitro functional groups. Designed for researchers, scientists, and professionals in drug development, this document moves beyond simple peak tables to explain the mechanistic origins of these vibrational modes and provides a robust experimental framework for their unambiguous identification.

The Principle of Vibrational Spectroscopy in Functional Group Identification

Infrared (IR) spectroscopy is a cornerstone analytical technique for the structural elucidation of organic molecules.[1] The fundamental principle lies in the interaction of infrared radiation with a molecule, causing its covalent bonds to vibrate at specific, quantized frequencies.[2] These vibrations, which include stretching and bending, only absorb IR radiation if they produce a net change in the molecule's dipole moment.[3] The resulting absorption spectrum is a unique molecular fingerprint, with specific peaks corresponding to the different functional groups present in the molecule.[4] For drug development professionals, accurately identifying groups like N-chloroacetyl and nitro is critical, as they profoundly influence a molecule's reactivity, stability, and potential biological activity.

The N-Chloroacetyl Group: A Vibrational Profile

The N-chloroacetyl group is a secondary amide derivative characterized by several distinct vibrational modes. Its structure dictates a unique spectral signature that is dominated by the highly polar amide linkage.

Figure 1: General structure of an N-chloroacetyl group.

Key Vibrational Modes:

• N-H Stretch: The stretching of the nitrogen-hydrogen bond in a secondary amide typically gives rise to a single, sharp to medium-intensity peak. In the absence of significant hydrogen bonding, this peak appears around 3300-3250 cm⁻¹. In solid-state samples where intermolecular hydrogen bonding is prevalent, this band often broadens and shifts to a lower wavenumber. The presence of this peak is a primary, unambiguous indicator of an N-H bond.

• Amide I (C=O Stretch): This is the most prominent and reliable absorption for the N-chloroacetyl group. It is caused by the stretching vibration of the carbonyl (C=O) bond and appears as a very strong, sharp band between 1680-1640 cm⁻¹ . Experimental data for N-chloroacetylated toluidines show this peak appearing strongly at 1674 cm⁻¹.[5] Its high intensity is a direct result of the large change in dipole moment that occurs as the highly polar C=O bond stretches.

• Amide II (N-H Bend and C-N Stretch): This is a secondary, yet important, characteristic band for amides. It appears in the 1570-1515 cm⁻¹ region and arises from a complex coupling of the N-H in-plane bending vibration and the C-N stretching vibration. Its intensity is typically medium to strong.

• C-Cl Stretch: The stretching vibration of the carbon-chlorine bond is expected in the 800-600 cm⁻¹ range.[6] While its presence is confirmatory, this peak is often of weak to medium intensity and falls within the complex "fingerprint region" of the spectrum, which can make it difficult to assign definitively if other absorptions are present.

Figure 2: Primary IR absorptions for the N-chloroacetyl group.

The Nitro Group: A Signature of Coupled Stretching

The nitro group (-NO₂) is distinguished by its powerful electron-withdrawing nature and a unique vibrational signature arising from the strong coupling between the two nitrogen-oxygen bonds. Resonance delocalization makes these two bonds equivalent.

Figure 3: Resonance structures of the nitro group.

Key Vibrational Modes:

The hallmark of the nitro group is a pair of intense absorption bands resulting from the stretching of the N-O bonds.[7] The high polarity of these bonds leads to a large change in dipole moment during vibration, making these peaks among the strongest in the spectrum.[8]

• Asymmetric NO₂ Stretch (ν_as): This is an exceptionally strong absorption resulting from the two N-O bonds stretching out of phase. For aromatic nitro compounds, this band is typically found in the 1550-1475 cm⁻¹ region.[7][9] For aliphatic nitro compounds (nitroalkanes), it appears at a slightly higher frequency, near 1550 cm⁻¹ .[10]

• Symmetric NO₂ Stretch (ν_s): This is another strong absorption, corresponding to the in-phase stretching of the N-O bonds. For aromatic nitro compounds, it appears in the 1360-1290 cm⁻¹ range.[7][9] For nitroalkanes, it is found near 1365 cm⁻¹ .[10]

The slight shift to lower wavenumbers in aromatic systems is due to conjugation with the ring, which delocalizes electron density and slightly weakens the N-O bonds.[11]

Figure 4: Primary IR absorptions for the nitro group.

Comparative Analysis: A Guide to Differentiation

While both functional groups exhibit strong absorptions in the mid-IR region, their spectral patterns are distinct and allow for clear differentiation. The key is to look for the combination of peaks, not just a single absorption.

Table 1: Comparative Summary of Characteristic IR Absorptions

Functional Group	Vibrational Mode	Wavenumber Range (cm⁻¹)	Typical Intensity	Key Differentiating Feature
N-Chloroacetyl	N-H Stretch	3300 - 3250	Medium, Sharp	Present; Absent in Nitro Group
Amide I (C=O Stretch)	1680 - 1640	Very Strong	Single strong peak in this region
Amide II (N-H Bend)	1570 - 1515	Medium to Strong	Accompanies Amide I band
C-Cl Stretch	800 - 600	Weak to Medium	In fingerprint region
Nitro	Asymmetric NO₂ Stretch	1550 - 1475	Very Strong	Part of a characteristic pair of peaks
Symmetric NO₂ Stretch	1360 - 1290	Strong	The second strong peak of the pair

Primary Distinguishing Logic:

• Examine the >3000 cm⁻¹ Region: The presence of a peak around 3300 cm⁻¹ strongly indicates an N-H bond, pointing to the N-chloroacetyl group. Its absence rules out this common amide structure.

• Look for the Carbonyl Peak: A very strong, single absorption between 1680-1640 cm⁻¹ is the definitive signature of the Amide I band from the N-chloroacetyl group.

• Identify the Nitro "Doublet": The most unambiguous feature of a nitro group is the presence of two very strong bands, one around 1550-1475 cm⁻¹ and another around 1360-1290 cm⁻¹.[8] This "pair" is highly characteristic.

Caution on Overlap: The Amide II band of an N-chloroacetyl group (~1550 cm⁻¹) can potentially overlap with the asymmetric NO₂ stretch. However, this ambiguity is resolved by looking for the other required peaks. If you see a peak at ~1550 cm⁻¹, you must check for either a strong Amide I peak (~1670 cm⁻¹) and an N-H stretch to confirm the amide, or a second strong peak at ~1350 cm⁻¹ to confirm the nitro group.

Experimental Protocol: High-Fidelity Spectrum Acquisition via ATR-FTIR

To ensure reliable and reproducible data, a standardized experimental protocol is essential. Attenuated Total Reflectance (ATR) is the preferred technique for solid samples due to its minimal sample preparation, speed, and high-quality results.

Objective: To acquire a high-resolution Fourier Transform Infrared (FT-IR) spectrum of a solid organic compound for unambiguous functional group identification.

Figure 5: Standard workflow for ATR-FTIR analysis.

Step-by-Step Methodology:

• Instrument Preparation: Ensure the FT-IR spectrometer has been powered on and allowed to stabilize.

• ATR Crystal Cleaning: Thoroughly clean the surface of the ATR crystal (commonly diamond or zinc selenide) with a suitable solvent (e.g., reagent-grade isopropanol) and a soft, lint-free wipe. Allow the solvent to fully evaporate.

• Background Acquisition: Secure the clean anvil and acquire a background spectrum. This scan measures the ambient environment (CO₂, H₂O) and instrument response, which will be automatically subtracted from the sample spectrum. A flat baseline around 100% transmittance after the scan confirms a clean crystal and stable environment. This step is a critical self-validation checkpoint.

• Sample Application: Place a small amount of the solid sample (typically just enough to cover the crystal surface) directly onto the ATR crystal.

• Apply Pressure: Lower the integrated anvil and apply consistent pressure to the sample. This ensures intimate contact between the sample and the crystal, which is crucial for achieving a strong, high-quality signal.

• Sample Spectrum Acquisition: Initiate the sample scan. For typical analysis, co-adding 16 to 32 scans at a resolution of 4 cm⁻¹ provides an excellent signal-to-noise ratio.

• Data Processing: The resulting spectrum should be automatically ratioed against the background. Apply a baseline correction algorithm if necessary to ensure a flat baseline. Use the software's peak-picking tool to identify the precise wavenumbers of the key absorption bands.

• Post-Analysis Cleaning: Retract the anvil, and carefully remove the sample. Clean the crystal and anvil tip as described in Step 2 to prepare for the next measurement.

By following this protocol, researchers can confidently generate high-fidelity IR spectra, enabling the precise and accurate identification of N-chloroacetyl, nitro, and other functional groups critical to their work.

References

• UCLA Chemistry. (n.d.). IR Spectroscopy Tutorial: Nitro Groups.
• Orgsyn. (n.d.). Spectroscopy Tutorial: Nitro Groups.
• Northern Illinois University. (n.d.). Typical IR Absorption Frequencies For Common Functional Groups. NIU - Department of Chemistry and Biochemistry.
• BenchChem. (2025). An In-depth Technical Guide to the Infrared Spectroscopy of Aromatic Nitro Compounds.
• Chemistry Blog. (n.d.). Infrared of nitro compounds.
• B.A. Smith. (2020). Organic Nitrogen Compounds X: Nitro Groups, An Explosive Proposition. Spectroscopy Online.
• Semantic Scholar. (2024). REACTIONS OF N-CHLORACETYLATION OF TOLUIDINE ISOMERS.
• MIT. (2000). IR Spectroscopy - Experimental Design.
• Michigan State University. (n.d.). Infrared Spectroscopy. Department of Chemistry.
• University of Colorado Boulder. (n.d.). IR Spectroscopy Tutorial. Organic Chemistry at CU Boulder.
• Wiley Analytical Science. (n.d.). Interpretation of Infrared Spectra, A Practical Approach.

Sources

• 1. orgchemboulder.com [orgchemboulder.com]
• 2. Infrared Spectroscopy [www2.chemistry.msu.edu]
• 3. analyticalscience.wiley.com [analyticalscience.wiley.com]
• 4. Experimental Design [web.mit.edu]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. IR Absorption Frequencies - NIU - Department of Chemistry and Biochemistry [niu.edu]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. spectroscopyonline.com [spectroscopyonline.com]
• 9. orgchemboulder.com [orgchemboulder.com]
• 10. orgchemboulder.com [orgchemboulder.com]
• 11. Chemistry: Infrared of nitro compounds [openchemistryhelp.blogspot.com]

A Comparative Guide to the Mass Spectrometry Fragmentation Patterns of Chloroacetylated Indolines

This guide provides an in-depth analysis of the mass spectrometry fragmentation patterns of chloroacetylated indolines, a class of compounds of significant interest in medicinal chemistry and drug development. By understanding the characteristic fragmentation pathways, researchers can confidently identify and characterize these molecules, differentiate them from related structures, and gain insights into their chemical properties. This document synthesizes fundamental principles of mass spectrometry with empirical data from related compound classes to offer a predictive framework for interpreting the mass spectra of chloroacetylated indolines.

Introduction: The Significance of Fragmentation Analysis in Drug Discovery

In the landscape of modern drug discovery, the precise and unambiguous structural elucidation of novel chemical entities is paramount. Mass spectrometry (MS) stands as a cornerstone analytical technique, providing not only the molecular weight of a compound but also a detailed fingerprint of its structure through fragmentation analysis. Chloroacetylated indolines are prevalent scaffolds in the synthesis of biologically active molecules. The chloroacetyl group, a reactive electrophile, is often employed as a covalent warhead to irreversibly bind to target proteins. A thorough understanding of how these molecules behave in the mass spectrometer is therefore not merely an academic exercise but a critical component of preclinical drug development, enabling metabolite identification, impurity profiling, and quality control.

This guide will delve into the predictable and characteristic fragmentation patterns of chloroacetylated indolines, contrasting them with related structures to provide a clear and actionable framework for researchers in the field.

Fundamental Principles of Indoline and Chloroacetyl Group Fragmentation

To predict the fragmentation of chloroacetylated indolines, we must first understand the behavior of its constituent parts: the indoline core and the N-chloroacetyl group.

The fragmentation of the indoline ring system is typically initiated by the formation of a molecular ion, most commonly through the ionization of the lone pair of electrons on the nitrogen atom. This initial ionization event creates a radical cation (M+•) that is prone to further fragmentation. The primary fragmentation pathways for the indoline core are driven by the stabilization of the resulting fragment ions.

A common fragmentation pathway for N-substituted indolines involves an α-cleavage, where the bond adjacent to the nitrogen atom is broken. For an N-chloroacetyl indoline, this would be the C-N bond of the chloroacetyl group or a C-C bond within the indoline ring. Another characteristic fragmentation is the retro-Diels-Alder (RDA) reaction of the six-membered ring, leading to the expulsion of a neutral molecule and the formation of a stable, resonance-delocalized fragment ion.

The chloroacetyl group exhibits its own distinct fragmentation patterns. A prominent fragmentation is the loss of the entire chloroacetyl group as a radical (•COCH2Cl) or a neutral molecule (ClCH2CO). Alternatively, we can observe the loss of a chloromethyl radical (•CH2Cl), resulting in the formation of an acylium ion. The presence of the chlorine atom is a powerful diagnostic tool due to its characteristic isotopic signature (35Cl and 37Cl in an approximate 3:1 ratio), which will be evident in the mass spectra of all chlorine-containing fragments.

Predicted Fragmentation Pathways of Chloroacetylated Indolines

By combining the fragmentation behaviors of the indoline core and the chloroacetyl group, we can propose the most likely fragmentation pathways for N-chloroacetylated indolines under mass spectrometric analysis. The following section outlines these predicted pathways, which are also illustrated in the accompanying Graphviz diagram.

Caption: Predicted fragmentation pathways of N-chloroacetylindoline.

• Pathway A: Loss of a Chlorine Radical (•Cl) . The molecular ion can undergo homolytic cleavage of the C-Cl bond to lose a chlorine radical. This results in a fragment ion with a mass of [M - 35]+ or [M - 37]+, depending on the chlorine isotope. This is a common fragmentation for chlorinated compounds.

• Pathway B: α-Cleavage and Loss of a Chloromethyl Radical (•CH2Cl) . A classic α-cleavage reaction can occur where the bond between the carbonyl carbon and the chloromethyl group is cleaved.[1][2] This results in the loss of a chloromethyl radical (•CH2Cl) and the formation of a stable N-acylium ion. The resulting fragment will have a mass of [M - 49]+ or [M - 51]+.

• Pathway C: Cleavage of the N-CO Bond . The entire chloroacetyl group can be lost through cleavage of the N-CO bond, resulting in the formation of an indoline cation. This will produce a fragment ion with a mass corresponding to the indoline core.

• Pathway D: Retro-Dels-Alder (RDA) Reaction . The indoline ring system, being a partially saturated bicyclic system, can undergo a retro-Diels-Alder reaction.[3][4] This involves the concerted cleavage of two bonds in the six-membered ring, leading to the expulsion of a neutral molecule, typically ethylene (C2H4), and the formation of a stable radical cation.

Comparative Fragmentation Analysis

To further aid in the identification of chloroacetylated indolines, it is instructive to compare their predicted fragmentation patterns with those of structurally related compounds.

Compound Class	Key Differentiating Fragmentation	Rationale
Bromoacetylated Indolines	Loss of •Br (79/81 Da) and •CH2Br (93/95 Da) will be observed instead of chlorine-related losses.	The heavier bromine atom and its distinct isotopic pattern (¹⁹Br and ⁸¹Br in a ~1:1 ratio) provide a clear point of differentiation.
Fluoroacetylated Indolines	Loss of •F (19 Da) and •CH2F (33 Da) will be observed.	Fluorine is monoisotopic, so no isotopic pattern will be observed for fluorine-containing fragments.
Acetylated Indolines	Loss of •CH3 (15 Da) and the acetyl group (43 Da) will be prominent.	The absence of a halogen atom simplifies the mass spectrum, and the fragment masses will be significantly different.
Substituted Indolines	The fragmentation pattern will be heavily influenced by the nature and position of the substituent. For example, a methoxy-substituted indoline may show a characteristic loss of a methyl radical (•CH3) or formaldehyde (CH2O).	Substituents on the aromatic ring can direct fragmentation pathways, leading to unique fragment ions.

Experimental Protocols for Mass Spectrometry Analysis

The following protocols provide a starting point for the analysis of chloroacetylated indolines by mass spectrometry. Optimization may be required based on the specific instrumentation and the physicochemical properties of the analyte.

• Dissolution: Dissolve the chloroacetylated indoline sample in a suitable solvent, such as methanol or acetonitrile, to a final concentration of 1-10 µg/mL.

• Filtration: Filter the sample solution through a 0.22 µm syringe filter to remove any particulate matter.

• Dilution: For electrospray ionization (ESI), further dilute the sample in a 50:50 mixture of acetonitrile and water containing 0.1% formic acid to a final concentration of 10-100 ng/mL.

Caption: A typical workflow for ESI-MS/MS analysis.

• Ionization Mode: Positive ion mode is typically preferred for nitrogen-containing compounds like indolines, as the nitrogen atom is readily protonated.

• Capillary Voltage: 3.5 - 4.5 kV

• Nebulizing Gas (N2) Flow: 1.5 - 2.5 L/min

• Drying Gas (N2) Flow: 10 - 15 L/min

• Drying Gas Temperature: 300 - 350 °C

• MS1 Scan Range: m/z 50 - 500

• MS/MS Fragmentation:

  • Precursor Ion Selection: Isolate the molecular ion ([M+H]+) of the chloroacetylated indoline.

  • Collision Gas: Argon

  • Collision Energy: 10 - 40 eV (A collision energy ramp should be performed to determine the optimal energy for generating informative fragment ions).

Conclusion

The mass spectrometry fragmentation patterns of chloroacetylated indolines are predictable and informative. By understanding the characteristic fragmentation of the indoline core and the chloroacetyl group, researchers can confidently identify these compounds and distinguish them from related structures. The key diagnostic fragmentation pathways include the loss of chlorine-containing moieties, α-cleavage to form an acylium ion, and retro-Diels-Alder reaction of the indoline ring. This guide provides a foundational framework for the interpretation of mass spectra of chloroacetylated indolines, empowering researchers in drug discovery and development with the knowledge to accelerate their research.

References

• Mass Spectrometry - Fragmentation Patterns. Chemistry LibreTexts. [Link]

• Alpha cleavage. Wikipedia. [Link]

• Retro-Diels–Alder reaction. Wikipedia. [Link]

• Competing fragmentation processes of O-acetyl-substituted carboxylate anions subjected to collision-induced dissociation. Journal of the American Society for Mass Spectrometry. [Link]

• N-Acetylindole. NIST WebBook. [Link]

Sources

• 1. Alpha cleavage - Wikipedia [en.wikipedia.org]
• 2. Alpha (α) Cleavage - Chemistry Steps [chemistrysteps.com]
• 3. Retro-Diels–Alder reaction - Wikipedia [en.wikipedia.org]
• 4. chemistnotes.com [chemistnotes.com]